Cas no 1171357-75-7 (N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide)

• Product Name: N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide
• CAS No: 1171357-75-7
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• CID: 6424119
• PubChem ID: 42109666
• Update Time: 2025-06-09

N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide
• N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylthio)benzamide
• SR-01000920540-1
• N-(2,5-dimethylpyrazol-3-yl)-3-ethylsulfanylbenzamide
• F5066-0114
• 1171357-75-7
• SR-01000920540
• AKOS024494441

• Inchi： 1S/C14H17N3OS/c1-4-19-12-7-5-6-11(9-12)14(18)15-13-8-10(2)16-17(13)3/h5-9H,4H2,1-3H3,(H,15,18)
• InChI Key： BCKPSKYPOYFSTH-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=CC(=C1)C(NC1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 275.10923335g/mol
• Monoisotopic Mass: 275.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide

Professional Introduction to N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide (CAS No. 1171357-75-7)

N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1171357-75-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The core structure of N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide consists of a benzamide moiety linked to a pyrazole ring substituted with dimethyl groups at the 1 and 3 positions. The presence of the ethylsulfanyl group at the 3-position of the benzamide further enhances its chemical diversity and reactivity. This specific arrangement of functional groups contributes to the compound's potential interaction with various biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those incorporating pyrazole scaffolds, due to their wide range of biological activities. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The dimethyl substitution on the pyrazole ring in N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide is known to modulate its electronic properties and influence its binding affinity to biological targets.

The ethylsulfanyl group in this compound plays a crucial role in its pharmacological profile. Sulfanyl-containing compounds are often associated with enhanced solubility and bioavailability, which are critical factors in drug design. Additionally, the sulfur atom can participate in various interactions with biological molecules, including hydrogen bonding and metal coordination, thereby increasing the compound's potential therapeutic efficacy.

Recent studies have highlighted the importance of benzamide derivatives in medicinal chemistry. Benzamides are known for their ability to interact with enzymes and receptors involved in various disease pathways. The combination of a pyrazole ring and a benzamide moiety in N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide suggests that this compound may exhibit multiple modes of action, making it a versatile tool for drug discovery.

The synthesis of N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrazole derivative followed by its coupling with ethylsulfanyl-substituted benzoyl chloride. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve the efficiency and selectivity of these transformations.

In vitro studies have begun to explore the biological activity of N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide. Preliminary results suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases. The binding affinity and mode of interaction with these enzymes are being further characterized using spectroscopic and computational methods. These studies aim to provide insights into the molecular mechanisms underlying its potential therapeutic effects.

The pharmacokinetic properties of N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its formulation and dosing regimen. Animal models are being used to assess its bioavailability and toxicity profile, ensuring that it meets safety standards before proceeding to human clinical trials.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide, with its unique structural features and promising biological activities, represents a significant step forward in this endeavor. As research continues to uncover new therapeutic applications for this compound, it holds great potential for improving patient outcomes in various medical conditions.

The integration of computational methods into drug discovery has revolutionized the way new compounds are designed and evaluated. Molecular modeling techniques are being used to predict the binding interactions between N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide and target proteins. These simulations provide valuable insights into how structural modifications can enhance binding affinity and selectivity, guiding the optimization process towards more effective therapeutic agents.

In conclusion, N-(1,3-dimethyl-1H-pyrazol-5-yl)-3-(ethylsulfanyl)benzamide(CAS No. 1171357-75-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it a compelling candidate for further development. As our understanding of its pharmacological properties continues to grow, this molecule is poised to contribute to the advancement of modern medicine.